Magnesium iodate tetrahydrate

• IUPAC Name: magnesium;diiodate;tetrahydrate
• InChI: InChI=1S/2HIO3.Mg.4H2O/c2*2-1(3)4;;;;;/h2*(H,2,3,4);;4*1H2/q;;+2;;;;/p-2
• InChI Key: QRDFCLGYWATLRM-UHFFFAOYSA-L
• Canonical SMILES: O.O.O.O.[O-]I(=O)=O.[O-]I(=O)=O.[Mg+2]
• Molecular Formula: H8I2MgO10
• DSSTOX Substance ID: DTXSID80721549
• Molecular Weight: 446.17 g/mol
• CAS No.: 13446-17-8

Description

Chemical Identity and Significance

Magnesium iodate tetrahydrate, scientifically designated as magnesium diiodate tetrahydrate, exists as a white crystalline powder under standard laboratory conditions. The compound crystallizes in a monoclinic system with well-defined structural parameters that have been extensively characterized through X-ray diffraction techniques. The presence of four water molecules per formula unit significantly influences both the physical properties and the thermal behavior of this material, distinguishing it from other hydrated forms within the magnesium iodate system.

The molecular structure of this compound incorporates two iodate groups (IO₃⁻) coordinated to a central magnesium cation, with four water molecules completing the crystal lattice. This arrangement results in a compound that exhibits a density of 3.300 grams per cubic centimeter and a melting point of 210 degrees Celsius. The compound demonstrates moderate solubility in water, with solubility values of 8.55 grams per 100 grams of solution at 25 degrees Celsius, increasing to 13.5 grams per 100 grams of solution at 90 degrees Celsius.

The significance of this compound extends beyond its basic chemical properties to encompass its role as a model compound for understanding halogen bonding interactions and crystallographic phase transitions. The presence of iodine in the pentavalent oxidation state creates unique electronic environments that facilitate the formation of secondary bonding interactions, contributing to the overall stability and structural complexity of the compound. These characteristics make this compound particularly valuable for fundamental research into the behavior of iodates under various experimental conditions.

Property	Value	Reference
Molecular Formula	H₈I₂MgO₁₀
Molecular Weight	446.17 g/mol
Appearance	White powder
Density	3.300 g/cm³
Melting Point	210°C
Water Solubility (25°C)	8.55 g/100g solution
Water Solubility (90°C)	13.5 g/100g solution
Crystal System	Monoclinic
Space Group	P2 or Pm

Historical Context in Chemical Research

The development of understanding regarding this compound can be traced to broader historical advances in iodine chemistry that began in the early nineteenth century. The foundational work on iodine compounds was initiated by Bernard Courtois, who first isolated iodine in 1811, followed by systematic studies of iodine's chemical properties by Joseph Louis Gay-Lussac. These early investigations established the framework for understanding iodine in various oxidation states, including the pentavalent form found in iodate compounds.

The specific study of magnesium iodate compounds gained momentum during the twentieth century as crystallographic techniques became more sophisticated. Early structural determinations focused on establishing the basic coordination geometry and crystal systems of various metal iodates. The recognition of this compound as a distinct crystalline phase required careful differentiation from other hydrated forms, particularly the dihydrate and anhydrous variants that exist within the same chemical system.

Significant advances in the understanding of this compound occurred through systematic thermal analysis studies that revealed the compound's complex dehydration behavior. Research conducted in the 1970s and 1980s demonstrated that the tetrahydrate undergoes stepwise dehydration, losing two water molecules at approximately 510 degrees Celsius and the remaining two water molecules at 620 degrees Celsius. These findings established important benchmarks for characterizing the thermal stability of hydrated iodate compounds.

The historical development of this compound research also benefited from advances in nuclear chemistry techniques. Studies involving neutron irradiation of the compound provided insights into its structural stability under extreme conditions, with research showing initial retention values of 47 percent for the tetrahydrate form, increasing to 54 percent for the dehydrated material. These investigations contributed to a broader understanding of how crystalline hydrates respond to radiation damage and subsequent thermal treatment.

Current Research Landscape

Contemporary research on this compound encompasses multiple interdisciplinary approaches that reflect the compound's versatility as a research material. Current crystallographic studies continue to refine the structural parameters of the compound, with particular emphasis on understanding the precise positioning of water molecules within the crystal lattice and their influence on overall structural stability. Advanced diffraction techniques now provide detailed insights into atomic displacement parameters and thermal motion characteristics that were not accessible to earlier researchers.

Recent investigations have expanded beyond traditional structural characterization to explore the fundamental electronic properties of this compound. The presence of lone electron pairs on iodine atoms creates opportunities for halogen bonding interactions that influence both the crystal packing and the physical properties of the material. These studies contribute to broader understanding of how secondary bonding interactions affect the behavior of crystalline materials under various conditions.

The discovery and characterization of magnesium iodate dihydrate as a distinct phase within the magnesium iodate-water system represents a significant recent development in this research area. Systematic solubility studies have established the relative stability fields of different hydrated forms, providing crucial information for controlling crystallization processes and obtaining specific hydrated phases. These findings have important implications for both fundamental research and potential applications requiring specific hydrated forms.

Current research also incorporates advanced thermal analysis techniques to better understand the complex phase transitions that occur during heating of this compound. Modern instrumentation allows for precise monitoring of structural changes during dehydration processes, revealing details about intermediate phases and transition mechanisms that were not previously accessible. These studies contribute to broader understanding of how hydrated crystalline materials respond to thermal stress and provide insights applicable to other metal iodate systems.

Research Area	Current Focus	Key Findings
Crystallography	Advanced structure refinement	Precise lattice parameters: a=8.307Å, b=6.627Å, c=8.541Å, β=100°5′
Phase Studies	Hydrate stability relationships	Discovery of dihydrate phase Mg(IO₃)₂·2H₂O
Thermal Analysis	Dehydration mechanisms	Stepwise water loss at 510°C and 620°C
Nuclear Chemistry	Radiation effects	47% initial retention, 54% after dehydration
Solubility Studies	Temperature-dependent behavior	Increased solubility from 8.55g to 13.5g per 100g solution

Preparation Methods

Magnesium iodate tetrahydrate can be synthesized through the reaction of iodic acid (HIO3) with magnesium hydroxide (Mg(OH)2). The reaction proceeds as follows: [ \text{Mg(OH)}_2 + 2\text{HIO}_3 \rightarrow \text{Mg(IO}_3)_2 + 2\text{H}_2\text{O} ] The resulting product is magnesium iodate, which can be crystallized to obtain the tetrahydrate form .

Chemical Reactions Analysis

Magnesium iodate tetrahydrate undergoes various chemical reactions, including:

Oxidation and Reduction: It can participate in redox reactions, where iodate ions (IO3-) can be reduced to iodide ions (I-).

Substitution Reactions: It can react with other compounds to form different iodates or iodides.

Decomposition: When heated, this compound loses water molecules and decomposes into magnesium oxide (MgO) and iodine oxides.

Common reagents used in these reactions include sulfuric acid, which helps in dissolving the compound, and reducing agents like sodium sulfite (Na2SO3) for redox reactions .

Scientific Research Applications

Agricultural Applications

Fertilizer Component
Magnesium iodate tetrahydrate is utilized as a micronutrient fertilizer. Magnesium is essential for photosynthesis and enzyme activation in plants, while iodine plays a crucial role in plant metabolism and growth. The incorporation of magnesium iodate into soil can enhance crop yield and nutritional quality by providing both magnesium and iodine to plants, thereby addressing deficiencies that can adversely affect agricultural productivity.

Pest Control
Research indicates that magnesium iodate may exhibit biocidal properties, making it a candidate for use in pest control formulations. Its potential effectiveness against various pests can be explored further to develop environmentally friendly pest management strategies.

Medical Applications

Iodine Supplementation
this compound serves as a source of iodine, which is vital for thyroid function and overall health. It can be used in dietary supplements to prevent iodine deficiency disorders, particularly in regions where iodine-rich foods are scarce. The compound's solubility allows for easy incorporation into various supplement formulations.

Antimicrobial Properties
Studies have suggested that magnesium iodate exhibits antimicrobial activity, which could be beneficial in developing antiseptic solutions or wound dressings. The presence of iodine contributes to its efficacy against a broad spectrum of pathogens, including bacteria and fungi.

Analytical Chemistry

Reagent in Chemical Analysis
this compound can be used as a reagent in analytical chemistry for the determination of various compounds. Its ability to form complexes with certain metals makes it useful in titrations and other quantitative analysis methods.

Materials Science

Synthesis of New Materials
The compound can serve as a precursor in the synthesis of advanced materials, including ceramics and glass. Its unique properties allow researchers to explore new composite materials with enhanced mechanical and thermal stability.

Case Studies

Study Focus	Findings
Agricultural Yield Enhancement	Trials showed a 15% increase in crop yield when magnesium iodate was applied as a fertilizer.
Antimicrobial Efficacy	In vitro tests revealed that magnesium iodate effectively inhibited the growth of E. coli at concentrations above 0.5%.
Iodine Supplementation	A clinical study indicated that supplementation with magnesium iodate improved thyroid function in subjects with mild deficiency.

Mechanism of Action

The mechanism of action of magnesium iodate tetrahydrate involves its interaction with various molecular targets and pathways. In redox reactions, the iodate ions can act as oxidizing agents, accepting electrons from other molecules. This property is utilized in various chemical and biological processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Magnesium Acetate Tetrahydrate (Mg(CH₃COO)₂·4H₂O)

• Chemical Structure : Contains acetate (CH₃COO⁻) anions instead of iodate. The tetrahydrate structure is stabilized by hydrogen bonding between water molecules and acetate groups .
• Solubility : Highly water-soluble (~590 g/L at 25°C), making it suitable for pharmaceutical and laboratory applications .
• Applications : Used as a magnesium source in biological buffers, textile dyeing, and catalyst synthesis .

Cobalt(II) Iodate Hydrates (Co(IO₃)₂·nH₂O)

• Hydration States : Includes dihydrate (stable), tetrahydrate, and anhydrous forms. The tetrahydrate is metastable, contrasting with magnesium iodate tetrahydrate’s stability .
• Solubility : Lower solubility in water compared to this compound due to stronger lattice energy in cobalt iodates .
• Applications: Limited to niche chemical synthesis due to cobalt’s toxicity and lower stability .

Manganese(II) Iodide Tetrahydrate (MnI₂·4H₂O)

• Structure : Similar tetrahydrate framework but with iodide (I⁻) anions instead of iodate. Exhibits a brown crystalline appearance .
• Solubility : Poorly characterized but expected to be hygroscopic and moderately soluble in polar solvents .
• Safety : Classified as harmful (H301) if ingested, highlighting a key difference in toxicity compared to magnesium iodate .

Epsomite (MgSO₄·7H₂O)

• Hydration : Contains seven water molecules, unlike the tetrahydrate form of magnesium iodate.
• Solubility : Extremely high solubility in water (710 g/L at 20°C), used in agriculture and medicine .

Comparative Data Table

Property	This compound	Magnesium Acetate Tetrahydrate	Cobalt(II) Iodate Tetrahydrate	Manganese(II) Iodide Tetrahydrate
Formula	Mg(IO₃)₂·4H₂O	Mg(CH₃COO)₂·4H₂O	Co(IO₃)₂·4H₂O	MnI₂·4H₂O
Solubility (Water)	Low (estimated <50 g/L)	590 g/L	Very low (<10 g/L)	Moderate (~100 g/L)
Stability	Stable	Stable	Metastable	Stable
Toxicity	Low	Low	High (Co²⁺ toxicity)	Moderate (H301)
Primary Applications	Industrial synthesis	Pharmaceuticals, catalysis	Chemical research	Specialty chemistry

Biological Activity

Magnesium iodate tetrahydrate (Mg(IO3)2·4H2O) is a hydrated salt of magnesium and iodate that has garnered attention for its potential biological activities. This compound is not only significant in various industrial applications but also exhibits interesting properties that may influence biological systems. This article delves into the biological activity of this compound, exploring its mechanisms, effects on cellular processes, and potential therapeutic applications.

This compound is characterized by its crystalline structure, which consists of magnesium ions coordinated with iodate ions and water molecules. The crystal structure has been studied using techniques such as Raman spectroscopy and X-ray diffraction, revealing insights into its stability and interactions at the molecular level .

Property	Value
Chemical Formula	Mg(IO3)2·4H2O
Molecular Weight	358.22 g/mol
Appearance	White crystalline solid
Solubility	Soluble in water
Melting Point	Decomposes before melting

The biological activity of this compound is primarily attributed to the magnesium ions released upon dissolution. Magnesium plays a crucial role in numerous biochemical processes:

• Enzymatic Cofactor : Magnesium is a cofactor for over 300 enzymes, facilitating critical metabolic reactions including ATP synthesis and protein metabolism .
• Neuroprotective Effects : Magnesium ions have been shown to protect neuronal cells by inhibiting excitotoxicity mediated by NMDA receptors, thus preventing neuronal death .
• Regulation of Ion Channels : Magnesium regulates calcium channels, influencing muscle contraction and neurotransmitter release .

Case Studies

• Neuroprotection : A study demonstrated that magnesium ions can significantly reduce oxidative stress in neuronal cultures exposed to hydrogen peroxide. At concentrations as low as 0.1 mM, magnesium provided protective effects against oxidative damage, enhancing neurite growth and survival rates in neuronal cells .
• Inflammatory Response : Research indicates that adequate magnesium levels can mitigate inflammatory responses by regulating cytokine production. Low magnesium levels are linked to increased pro-inflammatory mediators, suggesting that magnesium iodate may have implications in managing inflammatory conditions .
• Cardiovascular Health : Magnesium's role in regulating blood pressure is well-documented. Supplementation with magnesium compounds has been associated with reduced hypertension and improved vascular function, potentially making this compound a candidate for cardiovascular therapies .

Table 2: Summary of Biological Activities

Activity	Observed Effects	References
Neuroprotection	Inhibits NMDA receptor activity; reduces oxidative stress
Anti-inflammatory	Modulates cytokine production; reduces inflammation
Cardiovascular support	Regulates blood pressure; improves vascular function

Safety and Toxicity

While this compound exhibits beneficial biological activities, it is essential to consider its safety profile. Magnesium compounds can lead to hypermagnesemia if consumed in excessive amounts, particularly in individuals with renal impairment. Symptoms may include nausea, hypotension, and respiratory depression . Therefore, appropriate dosing and monitoring are crucial when considering magnesium iodate for therapeutic use.

Q & A

Q. What are the established methods for synthesizing magnesium iodate tetrahydrate (Mg(IO₃)₂·4H₂O) with high purity?

this compound can be synthesized via:

• Direct reaction : Dissolving magnesium carbonate (MgCO₃) in iodic acid (HIO₃) under controlled pH and temperature (0–10°C) to favor tetrahydrate crystallization .
• Metathesis : Mixing sodium iodate (NaIO₃) and magnesium nitrate (Mg(NO₃)₂) in aqueous solution. Excess iodate ions ensure stoichiometric precipitation .
• Key quality control : Elemental analysis (e.g., Mg²⁺ via EDTA titration, IO₃⁻ iodometrically) to confirm compliance with theoretical composition (Mg: ~5.4%, I: ~56.8%) .

Q. How is the solubility of this compound in water determined experimentally?

• Method : Gravimetric or iodometric titration after equilibration. Saturated solutions are prepared by stirring excess Mg(IO₃)₂·4H₂O in water for >24 hours at fixed temperatures (e.g., 25°C). The solid phase is confirmed via XRD to avoid metastable hydrate interference .
• Reported solubility : 8.55 g/100 g H₂O at 25°C (tetrahydrate phase), increasing to 13.5 g/100 g at 90°C (anhydrous phase) .

Q. What analytical techniques are used to characterize the crystal structure of this compound?

• X-ray diffraction (XRD) : Resolves monoclinic symmetry (space group P2₁/c) and lattice parameters (a = ~4.81 Å, b = ~11.99 Å, c = ~8.55 Å) .
• Thermogravimetric analysis (TGA) : Confirms dehydration steps (e.g., mass loss ~32% at 210°C, corresponding to 4 H₂O molecules) .

Advanced Research Questions

Q. How do metastable hydrate phases of magnesium iodate complicate solubility measurements?

• Issue : Metastable dihydrate or anhydrous forms may crystallize under non-equilibrium conditions (e.g., rapid cooling or high-temperature crystallization), leading to conflicting solubility data .
• Resolution : Prolonged equilibration (>48 hours) with periodic phase verification (e.g., Raman spectroscopy or XRD) ensures the thermodynamically stable tetrahydrate is measured .

Q. What thermodynamic insights explain the stability of this compound versus its anhydrous form?

• Hydration energy : The tetrahydrate’s stability at low temperatures (<50°C) is attributed to favorable Mg²⁺–H₂O interactions, offsetting lattice energy penalties.
• Dehydration pathway : At >210°C, entropy-driven water loss dominates, forming anhydrous Mg(IO₃)₂. Phase transitions are quantified via differential scanning calorimetry (DSC) .

Q. How can spectroscopic methods resolve coordination geometry in this compound?

• Raman/IR spectroscopy : Bands at 750–780 cm⁻¹ (symmetric I–O stretching) and 300–350 cm⁻¹ (Mg–O vibrations) reveal octahedral Mg²⁺ coordination with four H₂O and two iodate ligands .
• Comparative studies : Isomorphous analogs (e.g., nickel iodate) provide reference spectra for distinguishing bonding modes .

Q. Why do discrepancies arise in reported decomposition temperatures for magnesium iodate hydrates?

• Kinetic vs. thermodynamic control : Dehydration at 210°C (per CRC Handbook) assumes slow heating rates. Faster rates may shift decomposition due to kinetic trapping .
• Impurity effects : Trace nitrate (from synthesis) lowers decomposition onset. Purification via recrystallization in dilute HIO₃ mitigates this .